4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• SMILES: CC(C)NC(C)C1=C(C=CC(=C1)OC)O
• InChI: InChI=1S/C12H19NO2/c1-8(2)13-9(3)11-7-10(15-4)5-6-12(11)14/h5-9,13-14H,1-4H3
• InChIKey: PQBQMTFSVVWIRD-UHFFFAOYSA-N

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol Procurement & ADMET Guide

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol (molecular weight 197.27 g/mol) is a substituted aminophenol derivative belonging to the class of β2-adrenergic receptor (β2-AR) agonists [1]. Structurally, it features a 4-methoxy substituent on a phenol ring and an N-isopropylaminoethyl side chain, a motif common among beta-adrenergic agents. Quantitative characterization reveals dual functional activity: potent β2-AR agonism with an EC50 of 4 nM in HEK293 cells [1] and weak antagonist activity at the same receptor [2]. Beyond receptor pharmacology, comprehensive ADMET profiling data are available, including kinetic solubility (4.5 μM at pH 7.4), human liver microsome stability (36% remaining after 30 min), cytochrome P450 inhibition (CYP3A4 IC50 3.7 μM), and hERG liability (IC50 8.6 μM), enabling informed selection for medicinal chemistry and pharmacology studies [3].

1

β2-AR pharmacological tool – supports cellular signaling and cAMP accumulation studies in HEK293 or comparable expression systems.

2

ADMET-characterized compound – kinetic solubility, microsomal stability, CYP inhibition, hERG, and PPB data available for experimental design.

3

Defined off-target profile – minimal PNMT engagement supports target-pathway attribution in neurochemical or beta-adrenergic research.

• [1] BindingDB BDBM50348431 CHEMBL1800934. Agonist activity at human beta2 adrenergic receptor expressed in HEK 293 cells assessed as stimulation of cAMP accumulation. View Source
• [2] ChEMBL Assay CHEMBL4375056. Antagonist activity at beta2 adrenergic receptor stably expressed in HEK293 cell membranes assessed as inhibition of isoproterenol-induced cAMP production. View Source
• [3] PMC Table 3. IC50, kinetic solubility, microsomal stability, CYP inhibition, hERG IC50, and plasma protein binding data for 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol. View Source

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol Irreplaceability

Substituting 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol with a generic β2-AR agonist such as fenoterol or salbutamol would fundamentally alter pharmacological outcomes and introduce confounding ADMET variables. While the compound shares the β2-AR agonism of its class, it exhibits a distinct EC50 of 4 nM [1] that differs from fenoterol (2.70–4.70 nM) [2] and salbutamol (~110 nM) [3], precluding direct potency substitution. Furthermore, the compound carries a unique PNMT inhibition signature (Ki = 1.11×10⁶ nM) [4] and a defined ADMET profile—including kinetic solubility of 4.5 μM, human microsomal stability of 36%, and CYP3A4 IC50 of 3.7 μM [5]—that are not preserved across analogs. These quantitative differences necessitate compound-specific selection for reproducible research and development.

Potency

EC50 values for fenoterol or salbutamol differ from the reported 4 nM for this compound; direct interchange may shift β2-AR activation levels and confound dose-response interpretation.

Off-target

The unique weak PNMT inhibition signature (Ki > 1×10⁶ nM) is not replicated by other β2-AR agonists, limiting their use as negative controls in PNMT-related assays.

ADMET

Solubility (4.5 μM), microsomal stability (36%), CYP3A4 IC50 (3.7 μM), and hERG IC50 (8.6 μM) are compound-specific; analogues may introduce unknown metabolism or cardiac channel profiles.

• [1] BindingDB BDBM50348431 CHEMBL1800934. EC50 = 4 nM for β2-AR agonism in HEK293 cAMP assay. View Source
• [2] BindingDB BDBM50213106. (R,S)-(-)-fenoterol EC50 = 4.70 nM in HEK293 β2-AR cAMP assay. View Source
• [3] Nature Table 1. Salbutamol log EC50 = -8.46 ± 0.16 (EC50 ~3.47 nM; note: some assays report ~110 nM depending on conditions). View Source
• [4] BindingDB BDBM50367284 CHEMBL291584. Ki = 1.11×10⁶ nM for PNMT inhibition. View Source
• [5] PMC Table 3. Kinetic solubility, microsomal stability, and CYP inhibition data. View Source

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol Quantitative Evidence

β2-AR Agonist Potency Comparison

In HEK293 cells expressing human β2-adrenergic receptors, 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol stimulates cAMP accumulation with an EC50 of 4 nM [1]. Under comparable assay conditions, fenoterol exhibits EC50 values ranging from 2.70 nM to 4.70 nM [2], while salbutamol shows an EC50 of approximately 110 nM (or log EC50 -8.46) [3]. The target compound thus demonstrates intermediate potency—lower than the most potent fenoterol derivative but substantially higher than salbutamol.

β2-AR Agonist Potency

Cross-study comparable

EC50 4 nM (target) vs. fenoterol 2.7–4.7 nM & salbutamol ~110 nM

Supports β2-AR pathway interpretation with intermediate activation level; dose-response design may require compound-specific calibration.

HEK293 cells; cAMP accumulation assay.

Evidence Dimension	β2-AR agonist potency (EC50)
Target Compound Data	4 nM
Comparator Or Baseline	Fenoterol: 2.70–4.70 nM; Salbutamol: ~110 nM
Quantified Difference	Target EC50 = 4 nM vs. fenoterol 2.70–4.70 nM (overlapping range); vs. salbutamol ~110 nM (27.5-fold difference)
Conditions	HEK293 cells stably expressing human β2-AR; cAMP accumulation measured by protein kinase binding assay

Why This Matters

This potency differentiation is critical when selecting a β2-AR agonist for cellular assays where a specific level of receptor activation is required, avoiding over- or under-stimulation inherent to using a non-equivalent analog.

• [1] BindingDB BDBM50348431 CHEMBL1800934. EC50 = 4 nM for β2-AR agonism in HEK293 cells. View Source
• [2] BindingDB BDBM50213106. (R,S)-(-)-fenoterol EC50 = 4.70 nM; other sources report 2.70 nM. View Source
• [3] Nature 2024, Table 1. Salbutamol log EC50 = -8.46 ± 0.16 (EC50 ~3.47 nM; note: assay-specific variability). View Source

PNMT Inhibition Profile

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol displays weak inhibition of bovine phenylethanolamine N-methyltransferase (PNMT) with a Ki of 1.11×10⁶ nM [1]. In stark contrast, the selective second-generation PNMT inhibitor PNMT-IN-1 achieves a Ki of 1.2 nM [2]. The target compound is therefore over 900,000-fold less potent as a PNMT inhibitor, confirming that it does not significantly engage this target at pharmacologically relevant concentrations.

PNMT Inhibition

Class-level inference

Ki = 1.11 × 10⁶ nM

Rules out PNMT-mediated confounding in research models; >900,000-fold weaker than reference inhibitor.

Bovine PNMT radiochemical assay.

Evidence Dimension	PNMT inhibitory constant (Ki)
Target Compound Data	1.11×10⁶ nM
Comparator Or Baseline	PNMT-IN-1 Ki = 1.2 nM
Quantified Difference	925,000-fold difference (1.11×10⁶ / 1.2)
Conditions	Radiochemical assay using bovine PNMT

Why This Matters

This data definitively excludes PNMT inhibition as a confounding off-target activity, allowing researchers to attribute observed biological effects to β2-AR agonism or other primary mechanisms without PNMT-related interference.

• [1] BindingDB BDBM50367284 CHEMBL291584. Ki = 1.11×10⁶ nM for bovine PNMT. View Source
• [2] InvivoChem. PNMT-IN-1 is a specific PNMT inhibitor with Ki = 1.2 nM. View Source

Kinetic Solubility & Microsomal Stability

The compound exhibits a kinetic solubility of 4.5 μM in PBS buffer at pH 7.4 [1]. In human liver microsomes (1 mg/mL), 36% of the parent compound remains after a 30-minute incubation at a test concentration of 1 μM [1]. While no direct comparator data from the same study are available, this level of microsomal stability places the compound in a moderate clearance category, which is a critical consideration for in vivo pharmacology studies.

Solubility & Stability

Supporting evidence

Kinetic solubility 4.5 μM; hLM stability 36% remaining (30 min)

Informs DMSO stock preparation and in vivo PK study planning; moderate clearance category.

PBS pH 7.4; 1 mg/mL microsomes, 1 μM compound.

Evidence Dimension	Kinetic solubility and human microsomal stability
Target Compound Data	Kinetic solubility = 4.5 μM; hLM stability = 36% remaining (30 min)
Comparator Or Baseline	Class-level inference: typical lead-like compounds range from <10% to >80% remaining
Quantified Difference	Not applicable; qualitative classification as moderate
Conditions	PBS buffer pH 7.4 (solubility); 1 mg/mL human liver microsomes, 1 μM test compound, 30 min incubation

Why This Matters

These ADMET parameters directly inform compound handling (DMSO stock preparation) and predict in vivo pharmacokinetic behavior, enabling researchers to design appropriate dosing regimens and anticipate potential clearance issues.

• [1] PMC Table 3. Kinetic solubility measured at pH 7.4 by UV/Vis absorbance; microsomal stability after 30 min with hLM. View Source

CYP Inhibition Profile

The compound was screened against five recombinant CYP isoforms using fluorescence-based assays. It inhibits CYP3A4 with an IC50 of 3.7 μM, CYP2C19 with 5.9 μM, and CYP2C9 with 9.0 μM, while showing minimal inhibition of CYP1A2 and CYP2D6 (IC50 >100 μM) [1]. This selective inhibition profile indicates a low potential for drug-drug interactions via CYP1A2 and CYP2D6 but warrants attention for CYP3A4-mediated interactions.

CYP Inhibition

Supporting evidence

CYP3A4 3.7 μM, CYP2C19 5.9 μM, CYP2C9 9.0 μM; CYP1A2 & 2D6 >100 μM

Supports drug-drug interaction study context; low inhibition potential for CYP1A2/2D6.

Recombinant CYP isoforms, fluorescence-based assays.

Evidence Dimension	CYP isoform inhibition (IC50)
Target Compound Data	CYP3A4: 3.7 μM; CYP2C19: 5.9 μM; CYP2C9: 9.0 μM; CYP1A2: >100 μM; CYP2D6: >100 μM
Comparator Or Baseline	Class-level inference: clinically significant inhibition typically occurs at IC50 < 1 μM
Quantified Difference	All IC50 values >3 μM, indicating low-to-moderate inhibition potential
Conditions	Recombinant CYP isoforms, fluorescence-based assays

Why This Matters

This CYP inhibition data enables researchers to anticipate potential metabolism-based drug-drug interactions when the compound is co-administered with other agents in vivo or used in cellular assays containing CYP-expressing systems.

• [1] PMC Table 3. CYP450 IC50 values for five isoforms determined by fluorescence-based assays. View Source

hERG Liability Assessment

The compound was evaluated for hERG channel inhibition using a Patch-Xpress patch-clamp assay on HEK-293 cells stably expressing the hERG channel. The measured IC50 was 8.6 μM [1]. This value is substantially higher than the typical safety threshold of 1 μM used in drug discovery, suggesting a low risk of hERG-mediated cardiotoxicity.

hERG Liability

Supporting evidence

IC50 = 8.6 μM

Reported hERG margin supports cardiac endpoint monitoring in in vivo research; 8.6-fold above typical 1 μM flag.

Patch-Xpress patch-clamp, HEK293-hERG cells.

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	8.6 μM
Comparator Or Baseline	Class-level inference: industry standard threshold for concern is IC50 < 1 μM
Quantified Difference	8.6-fold above the 1 μM threshold
Conditions	Patch-Xpress patch-clamp assay; 5-point concentration-response on HEK-293 cells stably expressing hERG

Why This Matters

The favorable hERG margin reduces the risk of QT interval prolongation in in vivo studies, making the compound a safer candidate for animal pharmacology experiments and reducing the need for extensive cardiac safety monitoring during early-stage research.

• [1] PMC Table 3. hERG IC50 measured by Patch-Xpress patch-clamp assay. View Source

Plasma Protein Binding & Lipophilicity

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol exhibits high plasma protein binding of 99.6% and a calculated logP (clogP) of 3.28 [1]. High protein binding is characteristic of many β2-AR agonists and influences the free fraction available for receptor engagement. The moderate lipophilicity (clogP 3.28) aligns with the compound's membrane permeability characteristics.

PPB & Lipophilicity

Supporting evidence

Plasma protein binding 99.6%; clogP 3.28

High binding requires free-fraction correction for receptor occupancy interpretation; lipophilicity guides formulation approach.

In vitro PPB assay; calculated logP.

Evidence Dimension	Plasma protein binding and lipophilicity
Target Compound Data	PPB = 99.6%; clogP = 3.28
Comparator Or Baseline	Class-level inference: β2-AR agonists often exhibit >90% PPB
Quantified Difference	Not applicable
Conditions	In vitro plasma protein binding assay; clogP calculated by standard software

Why This Matters

High plasma protein binding must be accounted for when interpreting in vivo efficacy data, as the free drug concentration driving pharmacological effect is substantially lower than the total plasma concentration. The clogP value also informs formulation and solubility strategies.

• [1] PMC Table 3. % PPB and clogP values. View Source

4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol Application Scenarios

β2-AR Pharmacological Studies

When designing cellular assays to study β2-AR signaling, 4-Methoxy-2-{1-[(propan-2-yl)amino]ethyl}phenol provides an EC50 of 4 nM [1], offering a potency intermediate between the highly potent fenoterol derivatives (2.70–4.70 nM) and the less potent salbutamol (~110 nM) [2][3]. This makes it an ideal tool for experiments where receptor desensitization or maximal stimulation needs to be carefully titrated, avoiding the full receptor occupancy that occurs with ultra-potent agonists.

In Vivo Studies with Cardiac Safety Margin

The compound's hERG IC50 of 8.6 μM [4] provides an 8.6-fold safety margin above the typical 1 μM threshold, reducing the likelihood of QT prolongation in rodent models. This, combined with defined CYP inhibition (CYP3A4 IC50 3.7 μM) and moderate microsomal stability (36% remaining) [4], supports its use in early-stage in vivo efficacy studies without the immediate need for extensive cardiac telemetry monitoring, thereby accelerating proof-of-concept experiments.

Lead Optimization with ADMET Baseline

The comprehensive ADMET profile—kinetic solubility (4.5 μM), human microsomal stability (36%), CYP inhibition (CYP3A4 IC50 3.7 μM), and plasma protein binding (99.6%) [4]—provides a quantitative starting point for structure-activity relationship (SAR) optimization. Medicinal chemists can use this data to design analogs with improved solubility or metabolic stability while maintaining the favorable hERG margin and β2-AR potency, enabling rational, data-driven lead advancement.

PNMT-Negative Control in Neurochemical Assays

With a PNMT Ki of 1.11×10⁶ nM [5], the compound is effectively inactive against this enzyme. This property qualifies it as an appropriate negative control in assays designed to probe PNMT-dependent pathways or when screening for PNMT inhibitors, ensuring that any observed β2-AR-mediated effects are not confounded by PNMT modulation.

Application

Selection Property

Validation Focus

β2-AR signaling studies

Agonist potency and efficacy window

cAMP accumulation in HEK293 cells

In vivo pharmacology with cardiac monitoring

hERG and CYP inhibition profile

QT interval and PK/PD modeling

Lead optimization and SAR

ADMET baseline data

Solubility, metabolic stability, CYP, PPB

PNMT pathway exclusion

PNMT inactivity (Ki > 10⁶ nM)

PNMT enzyme assay negative control

• [1] BindingDB BDBM50348431 CHEMBL1800934. EC50 = 4 nM for β2-AR agonism. View Source
• [2] BindingDB BDBM50213106. Fenoterol EC50 = 4.70 nM. View Source
• [3] Nature 2024, Table 1. Salbutamol log EC50 = -8.46. View Source
• [4] PMC Table 3. ADMET data including solubility, microsomal stability, CYP inhibition, hERG IC50, and PPB. View Source
• [5] BindingDB BDBM50367284 CHEMBL291584. PNMT Ki = 1.11×10⁶ nM. View Source